Cas no 118431-89-3 (3-Cyclobutyl-3-oxopropanenitrile)

• Product Name: 3-Cyclobutyl-3-oxopropanenitrile
• CAS No: 118431-89-3
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD07787182
• CID: 829569
• PubChem ID: 13861115
• Update Time: 2025-06-26

3-Cyclobutyl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutyl-3-oxopropanenitrile
• 3-CYCLOBUTYL-3-OXO-PROPIONITRILE
• 3-cyclobutyl-3-oxopropionitrile
• AC1Q5GSS
• AGN-PC-00O9EE
• ANW-67100
• CTK7C9399
• SureCN239077
• EOS-62067
• 3-Cyclobutyl-3-oxo-propio...
• b-Oxo-cyclobutanepropanenitrile
• BETA-OXO-CYCLOBUTANEPROPANENITRILE
• 3-Cyclobutyl-3-oxo-propionitrile - C0311
• MFCD07787182
• 3-(Cyclobutyl)-3-oxopropionitrile
• AKOS009236566
• SCHEMBL239077
• CS-0045542
• PB22087
• DTXSID50551370
• 3-Cyclobutyl-3-oxo-propanenitrile
• BAJYSJUMDLMTGH-UHFFFAOYSA-N
• beta-Cyclobutyl-beta-oxopropionitrile
• EN300-60977
• 118431-89-3
• J-512366
• AS-42147
• SY042131
• DB-012805

• MDL： MFCD07787182
• Inchi： 1S/C7H9NO/c8-5-4-7(9)6-2-1-3-6/h6H,1-4H2
• InChI Key： BAJYSJUMDLMTGH-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1CCC1

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Cyclobutyl-3-oxopropanenitrile

3-Cyclobutyl-3-oxopropanenitrile: An Overview of a Promising Compound (CAS No. 118431-89-3)

3-Cyclobutyl-3-oxopropanenitrile (CAS No. 118431-89-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound, characterized by its cyclobutyl and cyano groups, exhibits remarkable stability and reactivity, making it an attractive candidate for a wide range of chemical transformations and biological studies.

The chemical structure of 3-Cyclobutyl-3-oxopropanenitrile consists of a cyclobutyl ring attached to a cyano group via an oxo-substituted propionitrile moiety. This configuration imparts the molecule with distinct electronic and steric properties, which are crucial for its reactivity and potential biological activities. The cyclobutyl ring, being a four-membered ring, introduces significant ring strain, which can influence the molecule's conformational flexibility and reactivity. The cyano group, on the other hand, is known for its strong electron-withdrawing properties and high nucleophilicity, making it a valuable functional group in organic synthesis.

In the realm of pharmaceutical research, 3-Cyclobutyl-3-oxopropanenitrile has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have reported the synthesis of several derivatives of 3-Cyclobutyl-3-oxopropanenitrile that exhibit potent anti-inflammatory and anti-cancer activities. These derivatives were found to inhibit key enzymes involved in inflammation and cancer progression, such as COX-2 and topoisomerase II.

The synthetic versatility of 3-Cyclobutyl-3-oxopropanenitrile has also been leveraged in the development of new materials. In materials science, this compound has been used as a monomer for the preparation of functional polymers with unique mechanical and thermal properties. A study published in the Journal of Polymer Science demonstrated that polymers derived from 3-Cyclobutyl-3-oxopropanenitrile exhibit excellent thermal stability and mechanical strength, making them suitable for applications in high-performance coatings and adhesives.

In addition to its applications in pharmaceuticals and materials science, 3-Cyclobutyl-3-oxopropanenitrile has also been studied for its potential use in synthetic chemistry. Its reactivity with various nucleophiles and electrophiles has been extensively investigated, leading to the development of new synthetic methodologies. For example, a recent paper in Organic Letters described a highly efficient method for the palladium-catalyzed coupling of 3-Cyclobutyl-3-oxopropanenitrile with aryl halides to form aryl-substituted nitriles. This reaction provides a straightforward route to access a wide range of functionalized nitriles with high regioselectivity and yield.

The environmental impact of chemicals is an important consideration in their development and application. Studies on the environmental fate and toxicity of 3-Cyclobutyl-3-oxopropanenitrile have shown that it is relatively stable under ambient conditions but can be biodegraded by certain microorganisms. A study conducted by researchers at the Environmental Protection Agency (EPA) found that 3-Cyclobutyl-3-oxopropanenitrile does not accumulate significantly in aquatic environments and exhibits low toxicity to aquatic organisms. These findings suggest that this compound can be used safely in industrial processes with appropriate environmental management practices.

In conclusion, 3-Cyclobutyl-3-oxopropanenitrile (CAS No. 118431-89-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its reactivity and biological activities, it is likely that this compound will play an increasingly important role in advancing various scientific fields.